(E)-3-(2-methoxyphenyl)-2-(1-methyl-1H-benzo[d]imidazol-2-yl)acrylonitrile

• IUPAC Name: (E)-3-(2-methoxyphenyl)-2-(1-methylbenzimidazol-2-yl)prop-2-enenitrile
• InChI: InChI=1S/C18H15N3O/c1-21-16-9-5-4-8-15(16)20-18(21)14(12-19)11-13-7-3-6-10-17(13)22-2/h3-11H,1-2H3/b14-11+
• InChI Key: IQCMQKRTDLVWQP-SDNWHVSQSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1C(=CC3=CC=CC=C3OC)C#N
• Isomeric SMILES: CN1C2=CC=CC=C2N=C1/C(=C/C3=CC=CC=C3OC)/C#N
• Molecular Formula: C18H15N3O
• Molecular Weight: 289.3 g/mol

Description

(E)-3-(2-methoxyphenyl)-2-(1-methyl-1H-benzo[d]imidazol-2-yl)acrylonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is a derivative of benzoimidazole and has been synthesized using various methods.

Scientific Research Applications

Antiproliferative Agents

Compounds similar to (E)-3-(2-methoxyphenyl)-2-(1-methyl-1H-benzo[d]imidazol-2-yl)acrylonitrile have been studied for their antiproliferative properties. For example, (E)-2-(1H-benzo[d] [1,2,3]triazol-1-yl)-3-(4-methoxyphenyl)acrylonitrile demonstrated potency against various human cell lines derived from hematological and solid human tumors, comparable to etoposide and greater than 6-mercaptopurine in all cell lines tested. The effects on cell cycle distribution and a detailed molecular modeling study of the binding mode of these compounds on tubulin suggest their potential as tubulin binding agents (Carta et al., 2011).

Antimicrobial Activities

Several derivatives of 1H-benzo[d]imidazole, similar in structure to the compound , have been synthesized and tested for antimicrobial activity. For instance, a study synthesized various Schiff bases of 2-(1-methyl-1H-benzo[d]imidazol-2-ylthio)acetohydrazide and tested them for antimicrobial activity, revealing potential as novel fused heterocyclic compounds with significant antimicrobial properties (Khairwar et al., 2021).

Corrosion Inhibition

Compounds containing the benzo[d]imidazole moiety have been evaluated for their corrosion inhibition properties. For instance, derivatives like 5-((2-methl-1H-benzo[d]imidazol-1-yl) methyl)-1, 3, 4-oxadiazole-2-thiol demonstrated potential as corrosion inhibitors in acidic environments. The studies on these compounds include evaluations using various techniques like gravimetric, electrochemical, and surface analysis, suggesting their effectiveness in protecting materials from corrosion (Prashanth et al., 2021).

Antioxidant Properties

Similar compounds have also been investigated for their antioxidant activities. For instance, novel 1,3,4-oxadiazole and imine-containing 1H-benzimidazoles were synthesized and their antioxidant properties evaluated. The studies focused on their abilities to inhibit lipid peroxidation and their free radical scavenging capacities, indicating potential applications in areas requiring antioxidant properties (Alp et al., 2015).